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Compound of Interest

Compound Name: Citronellyl formate

CAS No.: 93919-93-8

Cat. No.: B7798338

Get Quote

Abstract: The rising demand for effective and consumer-friendly mosquito repellents has driven

research into alternatives to traditional synthetic actives. Citronellyl formate, a monoterpenoid

ester found naturally in essential oils like geranium, presents a compelling profile for use in

repellent formulations.[1] It possesses a pleasant fruity, floral aroma and is valued in the

fragrance industry for its stability.[2][3] This document provides a comprehensive technical

guide for researchers, scientists, and formulation chemists on the application of citronellyl
formate as a mosquito repellent active. It covers the compound's physicochemical properties,

postulated mechanism of action, formulation strategies, safety considerations, and detailed

protocols for efficacy evaluation.

Physicochemical Profile of Citronellyl Formate
A thorough understanding of the active ingredient's properties is fundamental to successful

formulation development. Citronellyl formate (CAS No. 105-85-1) is a colorless liquid with a

characteristic fresh, rosy, and fruity odor.[4][5] Its key properties are summarized below, which

influence its volatility, solubility, and compatibility with other formulation ingredients.
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Property Value Source(s)

Molecular Formula C₁₁H₂₀O₂ [2][4]

Molecular Weight 184.28 g/mol [2][6]

Appearance Colorless liquid [1][5]

Boiling Point 235 °C at 760 mmHg [1][4]

Flash Point 92 °C (198 °F) [1][2]

Density ~0.897 g/mL at 25 °C [1]

Vapor Pressure 0.03 mmHg at 25 °C [2][5]

Solubility

Soluble in alcohol and most

fixed oils; Insoluble in water

and glycerin.

[1][4]

LogP 3.8 [2][4]

Postulated Mechanism of Repellency
While the precise molecular targets for citronellyl formate in mosquitoes are not fully

elucidated, the mechanism is believed to align with that of other volatile plant-derived

monoterpenoids. The primary mode of action is olfactory-based, interfering with the mosquito's

ability to locate a host.

Causality of Action:

Volatilization: For any repellent to be effective, it must evaporate from the skin or treated

surface to form a vapor barrier. The vapor pressure of citronellyl formate (0.03 mmHg at

25°C) is relatively low compared to highly volatile compounds, which may contribute to a

longer-lasting effect than some other essential oil components.[5][7]

Olfactory Receptor Interaction: Mosquitoes use their antennae, equipped with highly

sensitive olfactory receptor neurons (ORNs), to detect chemical cues from hosts, such as

carbon dioxide and skin odors. Repellent molecules like citronellyl formate are thought to

interact with these receptors.
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Channel Activation & Aversive Behavior: Research on the related compound, citronellal, has

shown it directly activates the Transient Receptor Potential Ankyrin 1 (TRPA1) channel in

insects like Drosophila melanogaster and Anopheles gambiae.[8] TRPA1 is a non-selective

cation channel that often functions as a sensor for irritant chemicals. Activation of this or

similar receptors in the mosquito's ORNs is hypothesized to trigger aversive neuronal

signals, causing the insect to avoid the source. This is a mechanism of "spatial repellency,"

where the chemical disrupts host-seeking behavior from a distance.
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Caption: A typical workflow for developing a repellent formulation.
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Safety & Toxicology Profile
Citronellyl formate is generally regarded as safe for use in cosmetic and fragrance

applications when used within established concentration limits.

Skin Sensitization: The primary toxicological endpoint of concern is skin sensitization. [9]The

Research Institute for Fragrance Materials (RIFM) has thoroughly evaluated its safety, and

the International Fragrance Association (IFRA) has established a safe use Standard to

prevent sensitization. [9]This means that in a small number of individuals, repeated contact

may cause an allergic skin reaction. [4]Adherence to IFRA concentration guidelines for skin-

applied products is mandatory for safe formulation.

Irritation: Safety data sheets indicate that in its concentrated form, citronellyl formate can

cause skin and eye irritation. [6][10][11]Standard industrial hygiene practices, including the

use of gloves and eye protection, should be followed when handling the neat material. [6]

[12]* Acute Toxicity: The compound is reported to be mildly toxic by ingestion. [1]Acute oral

and dermal toxicity values are greater than 5000 mg/kg, indicating low acute toxicity. [12]

Efficacy Evaluation Protocols
Validating the performance of a repellent formulation requires standardized, reproducible

testing methodologies.

Protocol 5.1: Laboratory Arm-in-Cage Repellency Assay
This is the gold standard laboratory method for determining the protection time of a topical

repellent against biting mosquitoes. [13][14] Objective: To determine the Complete Protection

Time (CPT) of a citronellyl formate formulation against host-seeking female mosquitoes.

Materials:

Test formulation of citronellyl formate.

Control (formulation vehicle without active).

Positive control (e.g., 15-20% DEET formulation).

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 13 Tech Support

https://www.benchchem.com/product/b7798338/docs?utm_src=pdf-body#application-notes-protocols-citronellyl-formate-in-mosquito-repellent-formulations
https://fragranceconservatory.com/ingredient/citronellyl-formate
https://fragranceconservatory.com/ingredient/citronellyl-formate
https://pubchem.ncbi.nlm.nih.gov/compound/Citronellyl-formate
https://www.benchchem.com/product/b7798338/docs?utm_src=pdf-body#application-notes-protocols-citronellyl-formate-in-mosquito-repellent-formulations
https://www.cdhfinechemical.com/images/product/msds/19_2111601587_CitronellylFormate-CASNO-105-85-1-MSDS.pdf
http://breezeipl.com/downlod/MSDS/Citronellyl%20Formate%20-%20MSDS.pdf
https://www.vigon.com/product/citronellyl-formate-pure/?doc=MSDS/502294_vigon_sds_us_english.pdf&namee=CitronellylFormatePureSDS
https://www.cdhfinechemical.com/images/product/msds/19_2111601587_CitronellylFormate-CASNO-105-85-1-MSDS.pdf
https://shop.perfumersapprentice.com/msds/6035.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0775195.htm
https://shop.perfumersapprentice.com/msds/6035.pdf
https://www.iomcworld.org/articles/development-of-herbal-mosquito-repellentformulations.pdf
https://www.pharmacyjournal.in/assets/archives/2025/vol10issue4/10049.pdf
https://www.benchchem.com/product/b7798338/docs?utm_src=pdf-body#application-notes-protocols-citronellyl-formate-in-mosquito-repellent-formulations
https://www.benchchem.com/product/b7798338/docs?utm_src=pdf-body#application-notes-protocols-citronellyl-formate-in-mosquito-repellent-formulations
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7798338?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


30x30x30 cm cage containing 200-250 host-seeking, non-blood-fed female mosquitoes (e.g.,

Aedes aegypti or Anopheles gambiae), 5-12 days old.

Human volunteers (screened and consented according to ethical guidelines).

Latex or nitrile gloves.

Micropipette or syringe for application.

Timer.

Methodology:

Volunteer Preparation: Volunteers should avoid using fragrances, scented lotions, or

consuming alcohol and spicy foods for 24 hours prior to the test. Wash forearms with

unscented soap, rinse thoroughly, and allow to air dry for 15 minutes.

Application: Define a 300 cm² area on the volunteer's forearm. Apply a precise amount (e.g.,

1.0 mL) of the test formulation evenly over the defined area. The other arm can be used for a

control substance.

Initial Exposure: Three minutes after application, the treated forearm is inserted into the

mosquito cage for a 3-minute exposure period.

Data Collection: During the exposure period, record the number of mosquitoes that land on

the treated skin and the number that probe or bite. A "bite" is defined as the insertion of the

proboscis into the skin. [15]5. Repetitive Exposure: Remove the arm from the cage. Repeat

the 3-minute exposure test every 30 minutes.

Determining Endpoint: The test is concluded for that formulation when the first confirmed bite

occurs. The Complete Protection Time (CPT) is the time from application to the first

confirmed bite.

Data Analysis: Calculate the percent repellency for each time point if desired using the

formula: % Repellency = [(C-T)/C] * 100, where C is the number of bites on the control arm

and T is the number of bites on the treated arm. The primary endpoint, however, is the CPT.
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Protocol 5.2: Formulation Stability Testing
Objective: To ensure the formulation's physical and chemical integrity under various storage

conditions. [16] Materials:

Multiple sealed samples of the final formulation.

Temperature-controlled ovens/incubators (e.g., at 4°C, 25°C, 40°C).

pH meter.

Viscometer.

Microscope.

Centrifuge.

Methodology:

Initial Analysis (Time 0): Record the initial characteristics of the formulation:

Appearance: Color, clarity, homogeneity.

pH.

Viscosity.

Microscopic evaluation: For emulsions, check globule size and distribution.

Storage Conditions: Place samples under different conditions:

Accelerated: 40°C / 75% Relative Humidity for 3 months (often used to predict a 2-year

shelf life).

Real-Time: 25°C / 60% Relative Humidity for the duration of the desired shelf life (e.g., 24

months).

Refrigerated: 4°C to check for crystallization or cold-induced instability.
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Freeze-Thaw Cycling: Cycle samples between -10°C and 25°C (3-5 cycles) to assess

emulsion stability.

Periodic Evaluation: At set intervals (e.g., 1, 2, and 3 months for accelerated testing), remove

samples and re-evaluate the parameters listed in Step 1.

Acceptance Criteria: The formulation is considered stable if there is no significant change in

pH, viscosity, color, or odor, and no signs of phase separation, crystallization, or microbial

growth.

Data Interpretation & Troubleshooting
Low CPT (<2 hours): This is a common issue with natural repellents.

Cause: The evaporation rate of citronellyl formate is too high in the formulation.

Solution: Increase the concentration of the active (within safety limits). Incorporate a film

former or a fixative like vanillin. [7]Consider a more advanced controlled-release

formulation strategy. [17]* Phase Separation in Emulsions:

Cause: Inappropriate emulsifier system or insufficient homogenization.

Solution: Re-evaluate the hydrophilic-lipophilic balance (HLB) of the emulsifier system.

Increase the concentration of the stabilizer or improve the mixing process (higher shear).

Skin Sensitization Reports:

Cause: The concentration of citronellyl formate exceeds the IFRA recommended safe

levels.

Solution: Immediately reformulate to comply with IFRA standards. Ensure all fragrance

allergens are correctly identified and labeled according to regional regulations.

Conclusion
Citronellyl formate is a promising active ingredient for the development of mosquito repellent

formulations, offering a pleasant sensory profile and a favorable safety record when used

appropriately. Its efficacy is critically dependent on a well-designed formulation that controls its

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 13 Tech Support

https://www.benchchem.com/product/b7798338/docs?utm_src=pdf-body#application-notes-protocols-citronellyl-formate-in-mosquito-repellent-formulations
https://pmc.ncbi.nlm.nih.gov/articles/PMC9826021/
https://scispace.com/pdf/mosquito-repellent-controlled-release-formulations-for-4q5d5slexx.pdf
https://www.benchchem.com/product/b7798338/docs?utm_src=pdf-body#application-notes-protocols-citronellyl-formate-in-mosquito-repellent-formulations
https://www.benchchem.com/product/b7798338/docs?utm_src=pdf-body#application-notes-protocols-citronellyl-formate-in-mosquito-repellent-formulations
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7798338?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


volatility to extend the duration of protection. By employing the systematic development

workflow and rigorous evaluation protocols outlined in this guide, researchers and formulators

can successfully harness the potential of citronellyl formate to create effective and

scientifically validated mosquito repellent products.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. CITRONELLYL FORMATE | 105-85-1 [chemicalbook.com]

2. ScenTree - Citronellyl formate (CAS N° 105-85-1) [scentree.co]

3. fraterworks.com [fraterworks.com]

4. Citronellyl formate | C11H20O2 | CID 7778 - PubChem [pubchem.ncbi.nlm.nih.gov]

5. Perfumers Apprentice - Citronellyl Formate [shop.perfumersapprentice.com]

6. cdhfinechemical.com [cdhfinechemical.com]

7. Advances in mosquito repellents: effectiveness of citronellal derivatives in laboratory and
field trials - PMC [pmc.ncbi.nlm.nih.gov]

8. The Mosquito Repellent Citronellal Directly Potentiates Drosophila TRPA1, Facilitating
Feeding Suppression - PMC [pmc.ncbi.nlm.nih.gov]

9. Citronellyl formate | The Fragrance Conservatory [fragranceconservatory.com]

10. breezeipl.com [breezeipl.com]

11. vigon.com [vigon.com]

12. shop.perfumersapprentice.com [shop.perfumersapprentice.com]

13. iomcworld.org [iomcworld.org]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 13 Tech Support

https://www.benchchem.com/product/b7798338/docs?utm_src=pdf-body#application-notes-protocols-citronellyl-formate-in-mosquito-repellent-formulations
https://www.benchchem.com/product/b7798338/docs?utm_src=pdf-body#application-notes-protocols-citronellyl-formate-in-mosquito-repellent-formulations
https://www.benchchem.com/product/b7798338?utm_src=pdf-custom-synthesis#bc-rfq
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0775195.htm
https://www.scentree.co/en/Citronellyl_formate.html
https://fraterworks.com/products/citronellyl-formate
https://pubchem.ncbi.nlm.nih.gov/compound/Citronellyl-formate
https://shop.perfumersapprentice.com/p-6035-citronellyl-formate-iff.aspx
https://www.cdhfinechemical.com/images/product/msds/19_2111601587_CitronellylFormate-CASNO-105-85-1-MSDS.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC9826021/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9826021/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4625073/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4625073/
https://fragranceconservatory.com/ingredient/citronellyl-formate
http://breezeipl.com/downlod/MSDS/Citronellyl%20Formate%20-%20MSDS.pdf
https://www.vigon.com/product/citronellyl-formate-pure/?doc=MSDS/502294_vigon_sds_us_english.pdf&namee=CitronellylFormatePureSDS
https://shop.perfumersapprentice.com/msds/6035.pdf
https://www.iomcworld.org/articles/development-of-herbal-mosquito-repellentformulations.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7798338?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


14. pharmacyjournal.in [pharmacyjournal.in]

15. epub.uni-regensburg.de [epub.uni-regensburg.de]

16. ijariit.com [ijariit.com]

17. scispace.com [scispace.com]

To cite this document: BenchChem. [Application Notes & Protocols: Citronellyl Formate in
Mosquito Repellent Formulations]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7798338/docs#application-notes-protocols-citronellyl-
formate-in-mosquito-repellent-formulations]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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